Cas no 1706431-03-9 (4-Chloro-2-furan-2-yl-benzo[4,5]furo[3,2-d]pyrimidine)

• Product Name: 4-Chloro-2-furan-2-yl-benzo[4,5]furo[3,2-d]pyrimidine
• CAS No: 1706431-03-9
• MF: C₁₄H₇ClN₂O₂
• MW: 270.670582056046
• CID: 5161679
• Update Time: 2025-06-14

4-Chloro-2-furan-2-yl-benzo[4,5]furo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-furan-2-yl-benzo[4,5]furo[3,2-d]pyrimidine

• Inchi： 1S/C14H7ClN2O2/c15-13-12-11(8-4-1-2-5-9(8)19-12)16-14(17-13)10-6-3-7-18-10/h1-7H
• InChI Key： PDQUZFTVGUYQIU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CO2)=NC(Cl)=C2OC3=CC=CC=C3C2=N1

Additional information on 4-Chloro-2-furan-2-yl-benzo[4,5]furo[3,2-d]pyrimidine

Recent Advances in the Study of 4-Chloro-2-furan-2-yl-benzo[4,5]furo[3,2-d]pyrimidine (CAS: 1706431-03-9)

The compound 4-Chloro-2-furan-2-yl-benzo[4,5]furo[3,2-d]pyrimidine (CAS: 1706431-03-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a scaffold for novel therapeutic agents. This heterocyclic compound, characterized by its fused furan and pyrimidine rings, exhibits promising biological activity, particularly in the context of kinase inhibition. Recent studies have explored its synthesis, structural modifications, and pharmacological properties, positioning it as a candidate for further drug development.

One of the key areas of research has focused on the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 4-Chloro-2-furan-2-yl-benzo[4,5]furo[3,2-d]pyrimidine exhibits selective inhibition against specific kinase isoforms, with notable potency in nanomolar ranges. These findings suggest its potential utility in designing targeted therapies with reduced off-target effects.

Structural-activity relationship (SAR) studies have further elucidated the importance of the chloro and furan substituents in modulating the compound's biological activity. Researchers have synthesized a series of analogs to explore the impact of these functional groups on binding affinity and selectivity. Computational modeling and X-ray crystallography have provided insights into the compound's binding mode within the kinase active site, revealing key interactions that contribute to its inhibitory effects.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in other therapeutic areas. For instance, studies have indicated its activity against certain viral proteases, opening avenues for antiviral drug development. The compound's unique chemical structure also makes it a valuable tool for probing biological pathways and identifying new drug targets.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Current research efforts are directed toward derivatization strategies to enhance these characteristics while maintaining or improving its biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 4-Chloro-2-furan-2-yl-benzo[4,5]furo[3,2-d]pyrimidine (CAS: 1706431-03-9) represents a versatile and promising scaffold in medicinal chemistry. Its multifaceted biological activity and potential for structural optimization make it a compelling subject for ongoing and future research. As the understanding of its mechanisms and applications deepens, this compound may pave the way for innovative therapeutic solutions in oncology, virology, and beyond.